Cas no 24382-05-6 (1,3-Benzodioxole, 5-phenyl-)

• Product Name: 1,3-Benzodioxole, 5-phenyl-
• CAS No: 24382-05-6
• MF: C₁₃H₁₀O₂
• MW: 198.217303752899
• CID: 1417071
• PubChem ID: 15486596
• Update Time: 2025-04-20

1,3-Benzodioxole, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-phenyl-
• 5-phenyl-1,3-benzodioxole
• AKOS006320849
• 24382-05-6
• SCHEMBL404584
• 5-Phenyl-2H-1,3-benzodioxole
• DTXSID10573230

• Inchi： 1S/C13H10O2/c1-2-4-10(5-3-1)11-6-7-12-13(8-11)15-9-14-12/h1-8H,9H2
• InChI Key： UXRKFHHUQLJTPC-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3C=CC=CC=3)=CC1=2

Computed Properties

• Exact Mass: 198.0681
• Monoisotopic Mass: 198.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles